Cas no 1513-34-4 (4-chloro-2-(trifluoromethyl)phenylhydrazine)

• Product Name: 4-chloro-2-(trifluoromethyl)phenylhydrazine
• CAS No: 1513-34-4
• MF: C₇H₆ClF₃N₂
• MW: 210.584150791168
• MDL: MFCD02663080
• CID: 1040351
• PubChem ID: 2778240
• Update Time: 2025-04-20

4-chloro-2-(trifluoromethyl)phenylhydrazine Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-2-(trifluoromethyl)phenyl)hydrazine
• [4-chloro-2-(trifluoromethyl)phenyl]Hydrazine
• 1-(4-chloro-2-(trifluoromethyl)phenyl)hydrazine
• 4-CHLORO-2-(TRIFLUOROMETHYL)PHENYLHYDRAZINE
• hydrazine, [4-chloro-2-(trifluoromethyl)phenyl]-
• 2-Trifluoromethyl-4-chlorophenylhydrazine
• SB79236
• 1513-34-4
• DTXSID50380824
• EN300-271707
• SCHEMBL7406698
• 2-(trifluoromethyl)-4-chlorophenylhydrazine
• DB-014176
• CS-0268812
• AKOS009293195
• A849751
• AM9845
• 4-chloro-2-(trifluoromethyl)phenylhydrazine

• MDL： MFCD02663080
• Inchi： 1S/C7H6ClF3N2/c8-4-1-2-6(13-12)5(3-4)7(9,10)11/h1-3,13H,12H2
• InChI Key： SIILNUCRHAEFQZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)NN

Computed Properties

• Exact Mass: 210.01728
• Monoisotopic Mass: 210.0171604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.487
• Melting Point: 68-70 ºC
• Boiling Point: 231 ºC
• Flash Point: 94 ºC
• PSA: 38.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes